N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}-2-furamide

• IUPAC Name: N-[(4-fluoro-3-nitrophenyl)carbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C12H8FN3O4S/c13-8-4-3-7(6-9(8)16(18)19)14-12(21)15-11(17)10-2-1-5-20-10/h1-6H,(H2,14,15,17,21)
• InChI Key: QSRVQUUJDFBJNR-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC(=S)NC2=CC(=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C12H8FN3O4S
• Molecular Weight: 309.28 g/mol

Description

N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}-2-furamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as FNTF and has been extensively studied for its properties and effects.

Mechanism of Action

The mechanism of action of FNTF is not fully understood. However, it is believed that FNTF exerts its effects by inhibiting the activity of certain enzymes and proteins in the body.
Biochemical and Physiological Effects:
FNTF has been shown to have various biochemical and physiological effects. In vitro studies have shown that FNTF has potent anti-cancer and antibacterial activity. FNTF has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using FNTF in lab experiments include its high potency and specificity towards certain enzymes and proteins. However, the limitations of using FNTF include its high cost and limited availability.

Future Directions

There are several future directions for the research on FNTF. One potential direction is the development of FNTF-based drugs for the treatment of cancer, bacterial infections, and inflammation. Another potential direction is the use of FNTF in the synthesis of novel materials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action of FNTF and its potential applications in various fields.
In conclusion, FNTF is a promising compound that has potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of FNTF and its applications in various fields.

Synthesis Methods

The synthesis of FNTF involves the reaction between 4-fluoro-3-nitroaniline and thiocarbonyldiimidazole. The product obtained is then treated with furfurylamine to obtain FNTF.

Scientific Research Applications

FNTF has been extensively studied for its potential applications in various fields such as medicinal chemistry, nanotechnology, and material science. In medicinal chemistry, FNTF has shown promising results in the treatment of cancer, bacterial infections, and inflammation. In nanotechnology, FNTF has been used in the synthesis of nanoparticles and nanocomposites. In material science, FNTF has been used as a building block for the synthesis of various materials.